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Compound of Interest

Compound Name: C16:1 Ceramide-d7

Cat. No.: B15556335

Get Quote

For Researchers, Scientists, and Drug Development Professionals

In the landscape of lipidomics and cell signaling research, the accuracy and reliability of

internal standards are paramount for generating high-fidelity data. This guide provides an

objective comparison of C16:1 Ceramide-d7 against commercially available high-purity C16:1

Ceramide analytical standards. As no formal Certified Reference Material (CRM) from a

national metrology institute for C16:1 Ceramide is currently available, this comparison is

benchmarked against high-purity standards from reputable commercial suppliers.

Executive Summary
C16:1 Ceramide-d7 serves as an ideal internal standard for the quantification of its

endogenous, non-deuterated counterpart, C16:1 Ceramide, in mass spectrometry-based

analyses. Its key advantages include:

Co-elution with the analyte: Ensuring that matrix effects are minimized and quantification is

accurate.

Distinct Mass Shift: A 7 Dalton mass difference provides clear separation from the

endogenous analyte in mass spectra, preventing signal overlap.
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High Purity and Isotopic Enrichment: Ensures minimal interference and accurate spike-in

concentrations.

This guide will delve into the performance characteristics of C16:1 Ceramide-d7, presenting

available data alongside that of high-purity C16:1 Ceramide standards. We will also provide a

detailed experimental protocol for a typical quantitative analysis and visualize key workflows

and biological pathways.

Data Presentation: Performance Characteristics
The following table summarizes the key performance characteristics of C16:1 Ceramide-d7
and a representative high-purity C16:1 Ceramide analytical standard based on available

product specifications and certificates of analysis.
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Feature
C16:1 Ceramide-d7
(Internal Standard)

High-Purity C16:1
Ceramide (Analytical
Standard)

Chemical Name
N-palmitoleoyl-D-erythro-

sphingosine-d7

N-palmitoleoyl-D-erythro-

sphingosine

Molecular Formula C₃₄H₅₈D₇NO₃[1] C₃₄H₆₅NO₃

Molecular Weight 542.93 g/mol [1] 535.9 g/mol

Purity >99% (by TLC)[1] ≥98%

Isotopic Enrichment

Information not publicly

available in certificates of

analysis. Typically >98% for

deuterated standards.

Not Applicable

Format

Typically supplied as a solution

in an organic solvent (e.g., 1

mg/mL in methanol or ethanol)

or as a powder.

Typically supplied as a solid or

powder.

Storage -20°C[1] -20°C

Intended Use

Internal standard for

quantitative mass

spectrometry.

Analyte for calibration curves

and qualitative identification.

Certificate of Analysis
Provides confirmation of

identity and purity.[2]

Provides confirmation of

identity and purity.

Experimental Protocols
A robust and validated method for the quantification of C16:1 Ceramide in biological samples is

crucial. The following protocol outlines a typical workflow using Liquid Chromatography-

Tandem Mass Spectrometry (LC-MS/MS) with C16:1 Ceramide-d7 as an internal standard.

Objective: To accurately quantify the concentration of
C16:1 Ceramide in a biological matrix (e.g., plasma, cell
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lysate).
Materials:

C16:1 Ceramide-d7 internal standard solution (of known concentration)

High-purity C16:1 Ceramide analytical standard (for calibration curve)

Biological sample

Organic solvents for extraction (e.g., isopropanol, ethyl acetate, formic acid)

LC-MS/MS system (e.g., a triple quadrupole mass spectrometer coupled with a high-

performance liquid chromatography system)

C18 reverse-phase LC column

Procedure:
Sample Preparation:

Thaw biological samples on ice.

Aliquot a known volume or weight of the sample.

Spike the sample with a known amount of C16:1 Ceramide-d7 internal standard solution.

Perform a liquid-liquid extraction to isolate lipids. A common method is the addition of a

mixture of isopropanol, ethyl acetate, and formic acid, followed by vortexing and

centrifugation to separate the organic and aqueous layers.

Collect the organic layer containing the lipids.

Dry the organic extract under a stream of nitrogen.

Reconstitute the dried lipid extract in a suitable solvent for LC-MS/MS analysis (e.g.,

methanol/acetonitrile).

Calibration Curve Preparation:
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Prepare a series of calibration standards by serially diluting the high-purity C16:1

Ceramide analytical standard in the same solvent used for the reconstituted samples.

Spike each calibration standard with the same amount of C16:1 Ceramide-d7 internal

standard as the biological samples.

LC-MS/MS Analysis:

Inject the prepared samples and calibration standards onto the LC-MS/MS system.

Separate the ceramides using a C18 reverse-phase column with a gradient of mobile

phases (e.g., water with formic acid and acetonitrile/isopropanol).

Detect and quantify the analytes using the mass spectrometer in Multiple Reaction

Monitoring (MRM) mode.

MRM Transition for C16:1 Ceramide: Monitor the transition from the precursor ion

(M+H)⁺ to a specific product ion.

MRM Transition for C16:1 Ceramide-d7: Monitor the transition from the precursor ion

(M+H+7)⁺ to its corresponding product ion.

Data Analysis:

Integrate the peak areas for both C16:1 Ceramide and C16:1 Ceramide-d7 in each

sample and calibration standard.

Calculate the ratio of the peak area of C16:1 Ceramide to the peak area of C16:1
Ceramide-d7.

Construct a calibration curve by plotting the peak area ratios of the calibration standards

against their known concentrations.

Determine the concentration of C16:1 Ceramide in the biological samples by interpolating

their peak area ratios on the calibration curve.

Mandatory Visualizations
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Caption: Experimental workflow for C16:1 Ceramide quantification.

C16:1 Ceramide in Apoptosis Signaling

Plasma Membrane

Cytosol

TNF-α

TNFR1

Binds

Acid Sphingomyelinase (aSMase)
Activation

Sphingomyelin

Hydrolyzes

C16:1 Ceramide Generation

Pro-Apoptotic Signaling Cascade

Apoptosis

Click to download full resolution via product page

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b15556335/docs?utm_src=pdf-body-img#a-comparative-benchmarking-guide-c16-1-ceramide-d7-for-high-precision-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15556335?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: C16:1 Ceramide's role in TNF-α induced apoptosis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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